Cas no 2413875-63-3 (methyl 1-{(tert-butoxy)carbonylamino}-4-hydroxy-2,3-dihydro-1H-indene-2-carboxylate)

• Product Name: methyl 1-{(tert-butoxy)carbonylamino}-4-hydroxy-2,3-dihydro-1H-indene-2-carboxylate
• CAS No: 2413875-63-3
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• CID: 5675408
• PubChem ID: 165769232
• Update Time: 2025-10-17

methyl 1-{(tert-butoxy)carbonylamino}-4-hydroxy-2,3-dihydro-1H-indene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-{[(tert-butoxy)carbonyl]amino}-4-hydroxy-2,3-dihydro-1H-indene-2-carboxylate
• 2413875-63-3
• EN300-26664937
• methyl 1-{(tert-butoxy)carbonylamino}-4-hydroxy-2,3-dihydro-1H-indene-2-carboxylate

• Inchi： 1S/C16H21NO5/c1-16(2,3)22-15(20)17-13-9-6-5-7-12(18)10(9)8-11(13)14(19)21-4/h5-7,11,13,18H,8H2,1-4H3,(H,17,20)
• InChI Key： MEYZCKZCNAYARN-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC2C(=CC=CC=2C1NC(=O)OC(C)(C)C)O)=O

Computed Properties

• Exact Mass: 307.14197277g/mol
• Monoisotopic Mass: 307.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.9Ų

Additional information on methyl 1-{(tert-butoxy)carbonylamino}-4-hydroxy-2,3-dihydro-1H-indene-2-carboxylate

Research Briefing on Methyl 1-{(tert-butoxy)carbonylamino}-4-hydroxy-2,3-dihydro-1H-indene-2-carboxylate (CAS: 2413875-63-3)

This research briefing provides an in-depth analysis of the latest advancements related to the compound methyl 1-{(tert-butoxy)carbonylamino}-4-hydroxy-2,3-dihydro-1H-indene-2-carboxylate (CAS: 2413875-63-3). This molecule, characterized by its unique indene scaffold and protective tert-butoxycarbonyl (Boc) group, has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development.

Recent studies have highlighted the synthetic utility of this compound as a versatile intermediate in the construction of complex bioactive molecules. Its structural features, including the hydroxyl and carboxylate functional groups, make it an attractive building block for the synthesis of novel pharmacophores. Researchers have successfully employed this compound in the development of protease inhibitors and modulators of protein-protein interactions, leveraging its ability to mimic key structural motifs found in natural ligands.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of methyl 1-{(tert-butoxy)carbonylamino}-4-hydroxy-2,3-dihydro-1H-indene-2-carboxylate in the synthesis of selective kinase inhibitors. The researchers utilized the compound's indene core to achieve optimal binding affinity and selectivity against targeted kinases, while the Boc-protected amino group facilitated subsequent derivatization. This work underscores the compound's importance in addressing challenges associated with kinase inhibitor development, particularly in achieving isoform selectivity.

In the realm of synthetic methodology, recent advances have focused on optimizing the production and purification of this compound. A team from MIT reported an improved synthetic route in Organic Process Research & Development (2024), achieving higher yields (78% vs previous 62%) while reducing the number of chromatographic purification steps. This advancement has significant implications for scaling up production while maintaining the compound's high purity standards required for pharmaceutical applications.

The compound's stability profile has been the subject of recent investigations, with particular attention to its behavior under various storage conditions. Stability studies conducted at multiple pharmaceutical companies have confirmed that the compound remains stable for extended periods when stored at -20°C in anhydrous conditions, making it suitable for long-term storage in research and development settings.

Emerging applications in targeted drug delivery systems have also been reported. The hydroxyl group present in the molecule has been successfully conjugated to various drug carriers, including nanoparticles and antibody-drug conjugates (ADCs). This modification strategy, detailed in a recent ACS Nano publication, demonstrates the compound's versatility in modern drug delivery platforms.

Future research directions appear to focus on expanding the compound's utility in fragment-based drug discovery and as a core structure for developing covalent inhibitors. Several pharmaceutical companies have included derivatives of this compound in their screening libraries, recognizing its potential to yield novel chemotypes with improved pharmacological properties.